Cas no 832134-51-7 (2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide)
2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-bromo-4-[(E)-(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide
- 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide
- 2-[5-bromo-4-[(E)-hydroxyiminomethyl]-2-methoxyphenoxy]acetohydrazide
- AB01316190-02
- 2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide
- 832134-51-7
- BBL040517
- NCGC00319569-01
- 2-[5-BROMO-4-(HYDROXYIMINOMETHYL)-2-METHOXYPHENOXY]ACETOHYDRAZIDE
- STK350589
- AKOS000312932
- EN300-230510
- 2-(5-BROMO-4-[(E)-(HYDROXYIMINO)METHYL]-2-METHOXYPHENOXY)ACETOHYDRAZIDE
-
- MDL: MFCD04133502
- Inchi: 1S/C10H12BrN3O4/c1-17-8-2-6(4-13-16)7(11)3-9(8)18-5-10(15)14-12/h2-4,16H,5,12H2,1H3,(H,14,15)/b13-4+
- InChI Key: BVSCFCXUHBOQNM-YIXHJXPBSA-N
- SMILES: BrC1=CC(=C(C=C1/C=N/O)OC)OCC(NN)=O
Computed Properties
- Exact Mass: 317.00112Da
- Monoisotopic Mass: 317.00112Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 106Ų
2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-230510-0.05g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-230510-0.1g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-230510-0.25g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 95% | 0.25g |
$670.0 | 2024-06-20 | |
| Enamine | EN300-230510-0.5g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 95% | 0.5g |
$699.0 | 2024-06-20 | |
| Enamine | EN300-230510-1.0g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-230510-2.5g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-230510-5.0g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 95% | 5.0g |
$2110.0 | 2024-06-20 | |
| Enamine | EN300-230510-10.0g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 95% | 10.0g |
$3131.0 | 2024-06-20 | |
| Enamine | EN300-230510-1g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 1g |
$728.0 | 2023-09-15 | ||
| Enamine | EN300-230510-5g |
2-{5-bromo-4-[(hydroxyimino)methyl]-2-methoxyphenoxy}acetohydrazide |
832134-51-7 | 5g |
$2110.0 | 2023-09-15 |
2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide
Introduction to 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide (CAS No. 832134-51-7)
2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide (CAS No. 832134-51-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.
The molecular structure of 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide is notable for its bromine substitution, hydroxyimino group, and methoxy functional group. These structural elements contribute to its unique chemical and biological properties. The presence of the bromine atom imparts halogen bonding capabilities, which can influence interactions with biological targets. The hydroxyimino group is known for its ability to form hydrogen bonds, enhancing the compound's binding affinity to specific receptors. Additionally, the methoxy group can modulate the lipophilicity and solubility of the molecule, affecting its pharmacokinetic profile.
The synthesis of 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide typically involves a multi-step process. One common approach begins with the preparation of 5-bromo-4-hydroxymethyl-2-methoxyphenol, which is then converted to the corresponding hydroxyimine derivative. This intermediate is subsequently coupled with acetohydrazide to yield the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, often employing green chemistry principles to minimize environmental impact.
In terms of biological activity, 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide has shown promising results in various assays. Studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary research suggests that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. The mechanism of action is thought to involve the modulation of key signaling pathways involved in inflammation and oxidative stress.
Recent research has also explored the potential of 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide as a lead compound for drug development. Several studies have investigated its efficacy in preclinical models of inflammatory diseases, including rheumatoid arthritis and colitis. These studies have reported favorable outcomes, with the compound demonstrating significant therapeutic effects without major adverse side effects. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in human subjects.
The pharmacokinetic properties of 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide are another area of active research. Initial studies suggest that it exhibits good oral bioavailability and a favorable half-life, making it a promising candidate for oral administration. However, further investigations are needed to optimize its pharmacokinetic profile and ensure optimal therapeutic outcomes.
In conclusion, 2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide (CAS No. 832134-51-7) is a compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various disease areas.
832134-51-7 (2-{5-bromo-4-(hydroxyimino)methyl-2-methoxyphenoxy}acetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)